1-methyl-6-methylsulfanyl-1H-indole

• CAS RN: 202584-17-6
• Molecular Formula: C10H11NS
• Molecular Weight: 177.27 g/mol
• IUPAC Name: 1-methyl-6-methylsulfanylindole
• InChI: InChI=1S/C10H11NS/c1-11-6-5-8-3-4-9(12-2)7-10(8)11/h3-7H,1-2H3
• InChI Key: KIPSINJKCUJRHY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=C(C=C2)SC

Description

1-methyl-6-methylsulfanyl-1H-indole is a useful research compound. Its molecular formula is C10H11NS and its molecular weight is 177.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-methylsulfanyl-1H-indole (6.8 g, 42 mmol) in DMF (50 mL) was added to a slurry of NaH (55 mmol) in DMF(10 mL) at 0° C. over a period of 10 minutes. After stirring for 1 hour at 0° C., CH3I (4.0 ml,64 mmol) was added and the mixture stirred for 30 minutes at 0° C., then at room temperature for 1 hour, then poured into ice/H2O and extracted with EtOAc. The organic phase was washed with saturated NaCl solution, dried over MgSO4, filtered and evaporated to give 6.7 g (91.0%) of 1-methyl-6-methylsulfanyl-1H-indole as a yellow oil after flash column chromatography.